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Compound of Interest

Compound Name: 1-Bromohexadecane

Cat. No.: B154569

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate and essential
safety protocols, operational plans, and disposal guidance for 1-Bromohexadecane (also
known as cetyl bromide or hexadecyl bromide).

Chemical Safety Overview

1-Bromohexadecane is a long-chain alkyl bromide.[1] While some safety data sheets (SDS)
may not classify it as hazardous under OSHA's 2012 Hazard Communication Standard, others
identify it as a skin and eye irritant, and potentially a respiratory irritant.[2] Therefore, it is crucial
to handle this chemical with appropriate precautions to minimize exposure.

Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow liquid or solid

Melting Point 16-18 °C (61-64 °F)

Boiling Point 190 °C (374 °F) at 11 mmHg

Flash Point 177 °C (350.6 °F) - closed cupl[3]

Density 0.999 g/mL at 25 °C (77 °F)[4]

Solubility Insoluble in water; soluble in ether and alcohol.
Vapor Pressure <1 mmHg at 20 °C (68 °F)[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling 1-Bromohexadecane.

Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Chemical safety goggles or

safety glasses with side- Protects against splashes and
Eye and Face Protection shields conforming to EN166 contact with eyes, which can
or OSHA 29 CFR 1910.133 cause serious irritation.[2]

standards.[5]

Chemically resistant gloves

(see detailed glove selection _ _
) ) Prevents skin contact, which
Skin Protection below). Lab coat or other o
) ) can cause irritation.[2]
protective clothing to prevent

skin exposure.

Generally not required under
normal laboratory conditions

with adequate ventilation. For o )
N . Avoids inhalation of vapors or
) ) large quantities or in cases of ) )
Respiratory Protection ) o o mists, which may cause
insufficient ventilation, a ) o
) respiratory irritation.[2][5]
NIOSH-approved respirator

with an organic vapor cartridge

may be appropriate.

Glove Selection:

As a halogenated hydrocarbon, 1-Bromohexadecane requires careful glove selection. Nitrile
gloves have shown poor resistance to some halogenated hydrocarbons, with potential
breakthrough in under a minute.[2][6] Butyl rubber gloves are also not recommended for
halogenated solvents.[7]

For handling 1-Bromohexadecane, consider the following:

o For incidental contact (splashes): Thicker nitrile gloves (e.g., 8 mil) may offer sufficient short-
term protection. It is crucial to remove and dispose of the gloves immediately after contact.

o For extended contact or immersion: Viton or a multi-layer laminate glove (e.g., Silver Shield)
is recommended for the best protection against halogenated hydrocarbons.[8][9]
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Always inspect gloves for any signs of degradation or damage before and during use.

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan minimizes the risk of exposure and accidents.

Workflow for Handling 1-Bromohexadecane
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Caption: Workflow for the safe handling of 1-Bromohexadecane.
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Handling Procedures:

e Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS) and any
relevant Standard Operating Procedures (SOPs). Ensure that a chemical fume hood is
available and functioning correctly. Don all required PPE.

e Handling: Conduct all work with 1-Bromohexadecane in a chemical fume hood to minimize
inhalation exposure.[2] Avoid contact with skin and eyes.[5]

o Storage: Store 1-Bromohexadecane in a tightly closed container in a cool, dry, and well-
ventilated area.[5] It should be stored away from incompatible materials such as strong
oxidizing agents and strong bases.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact . C
and shoes. Seek medical attention if irritation

develops or persists.[2]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Seek medical attention.[2]
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]
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Spill Response Plan

In the event of a spill, follow these steps:

-

-

Spill Response
Evacuate non-essential personnel
and ensure adequate ventilation

(Don appropriate PPE)

Contain the spill with inert absorbent
material (e.g., vermiculite, sand, or earth)

:

Carefully collect the absorbed material
into a suitable, closed container for disposal

:

( Decontaminate the spill area with a suitable )

solvent (e.g., soap and water, followed by ethanol)

:

Dispose of contaminated materials
as hazardous waste

J

Click to download full resolution via product page

Caption: Step-by-step spill response plan for 1-Bromohexadecane.

Decontamination:

For general decontamination of laboratory surfaces and equipment that have come into contact

with 1-Bromohexadecane, a two-step process is recommended:
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e Wash the surface with soap and water.
* Rinse the surface with ethanol.

Always wear appropriate PPE during decontamination procedures.

Disposal Plan
Proper disposal of 1-Bromohexadecane and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Classification:

1-Bromohexadecane is a halogenated organic compound and should be disposed of as such.
[10] While not specifically listed by name as a hazardous waste under the Resource
Conservation and Recovery Act (RCRA), it may be considered hazardous due to its irritant
properties. Waste containing 1-Bromohexadecane should be collected in a designated
hazardous waste container for halogenated organic compounds.

Disposal Procedures:

o Waste Collection: Collect all waste containing 1-Bromohexadecane, including contaminated
absorbents and PPE, in a clearly labeled, sealed, and compatible container.

o Labeling: Label the waste container as "Hazardous Waste" and clearly identify the contents,
including "1-Bromohexadecane" and "Halogenated Organic Waste."

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

Experimental Protocol Example: Functionalization
of Carbon Nano-onions
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1-Bromohexadecane is used as an alkylating agent in various organic synthesis procedures.
One such application is the covalent functionalization of carbon nano-onions (CNOSs) to
improve their solubility.

Objective: To attach hexadecyl chains to the surface of CNOs.
Materials:

e Carbon nano-onions (CNOSs)

e Na-K alloy

e 1,2-dimethoxyethane (DME), anhydrous

» 1-Bromohexadecane

 Inert atmosphere glovebox or Schlenk line

Methodology:

o Preparation of Reductant: In an inert atmosphere, prepare a solution of Na-K alloy in
anhydrous 1,2-dimethoxyethane. The solution should have a deep-blue color.[1]

o Reduction of CNOs: Add the carbon nano-onions to the Na-K alloy solution. This will result in
a brownish dispersion.

o Alkylation: Add an excess of 1-Bromohexadecane to the CNO dispersion.

o Workup and Isolation: The resulting alkylated CNOs can be recovered from the reaction
mixture. The specific workup procedure may vary, but typically involves quenching the
reaction, followed by filtration, washing, and drying of the functionalized CNOs.

This protocol provides a general guideline. Researchers should consult the primary literature
for more detailed experimental parameters and characterization techniques.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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